Cas no 16895-64-0 (17a-Hydroxy-19-norpregn-4-ene-3,20-dione)

17a-Hydroxy-19-norpregn-4-ene-3,20-dione structure
16895-64-0 structure
Product Name:17a-Hydroxy-19-norpregn-4-ene-3,20-dione
CAS No:16895-64-0
MF:C20H28O3
MW:316.434526443481
CID:50579
PubChem ID:12922798
Update Time:2025-04-18

17a-Hydroxy-19-norpregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • 17a-Hydroxy-19-norpregn-4-ene-3,20-dione
    • 17-Hydroxy-19-nor-17a-pregn-4-ene-3,20-dione
    • 17-Hydroxy-19-nor-17a-pregn-4-ene-3,20-dione; 19-NORPREGN-4-ENE-3,20-DINE,17α-HYDROXY; (17alpha)-17-acetyl-17-hydroxyestr-4-en-3-one
    • 19-NORPREGN-4-ENE-3,20-DINE,17α-HYDROXY
    • (1S,3aS,3bR,9aR,9bS,11aS)-1-acetyl-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
    • (8R,9S,10R,13S,14S,17S)-17-acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • 16895-64-0
    • SCHEMBL19834940
    • Inchi: 1S/C20H28O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,15-18,23H,3-10H2,1-2H3/t15-,16+,17+,18-,19-,20+/m0/s1
    • InChI Key: GTFUITFQDGVJSK-JBKQDOAHSA-N
    • SMILES: O[C@@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 316.204
  • Monoisotopic Mass: 316.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.17
  • Boiling Point: 484.9°Cat760mmHg
  • Flash Point: 261.2°C
  • Refractive Index: 1.564
  • PSA: 54.37000
  • LogP: 3.44830
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.